LW-216

• Molecular Formula: C30H31NO5
• Molecular Weight: 485.6 g/mol
• InChI: InChI=1S/C30H31NO5/c32-24-19-26(23-13-5-2-6-14-23)36-30-28(24)25(33)20-27(35-21-22-11-3-1-4-12-22)29(30)34-18-10-9-17-31-15-7-8-16-31/h1-6,11-14,19-20,33H,7-10,15-18,21H2
• InChIKey: ZGBDNJJYURKSOG-UHFFFAOYSA-N

LW-216: TrxR1 Degrader for Oncology Research

LW-216 (CAS 2146090-18-6) is a novel small molecule that acts as a specific thioredoxin reductase 1 (TrxR1) inhibitor [1]. Unlike classic inhibitors that simply block enzyme activity, LW-216 binds directly to TrxR1 at the R371 and G442 sites, which facilitates its ubiquitination and subsequent protein degradation [1]. This mechanism triggers mitochondrial-mediated, ROS-dependent apoptosis and has demonstrated potent antitumor activity in non-small cell lung cancer (NSCLC) models, both in vitro and in vivo [1].

Mechanism TrxR1 degrader (ubiquitination-dependent)

Research Model NSCLC xenograft and cell-model studies

Target Selectivity TrxR1-selective; reported TrxR2 sparing

• [1] Wang, R., Zhong, L., Wang, T., Sun, T., Yang, J., Liu, X., Wu, Y., Guo, Q., Gao, Y., & Zhao, K. (2024). Inducing ubiquitination and degradation of TrxR1 protein by LW-216 promotes apoptosis in non-small cell lung cancer via triggering ROS production. Neoplasia, 53, 101004. View Source

Risks of Substituting LW-216

Procurement for research targeting the thioredoxin system should not rely on generic TrxR inhibitors like Auranofin as a substitute for LW-216. While Auranofin is a widely used, non-selective inhibitor, it acts through a different mechanism of action [1]. In contrast, LW-216 is a specific TrxR1 inhibitor that not only binds the target but induces its ubiquitination and degradation, a unique mode-of-action that leads to significant differences in downstream signaling and in vivo efficacy [1]. The quantitative evidence below demonstrates that despite a comparable binding affinity, LW-216 exhibits superior target degradation, selectivity over the TrxR2 isoform, and greater tumor suppression in vivo compared to Auranofin [1].

Mechanism mismatch: Degrader-induced protein depletion may yield different transcriptomic and apoptotic signatures compared to enzymatic inhibition.

Isoform selectivity context: Non-selective TrxR2 inhibition by Auranofin may confound TrxR1-specific readouts.

In vivo model-response context: Reported tumor suppression differences in xenograft models may limit direct substitution.

• [1] Wang, R., Zhong, L., Wang, T., Sun, T., Yang, J., Liu, X., Wu, Y., Guo, Q., Gao, Y., & Zhao, K. (2024). Inducing ubiquitination and degradation of TrxR1 protein by LW-216 promotes apoptosis in non-small cell lung cancer via triggering ROS production. Neoplasia, 53, 101004. View Source

LW-216 vs. Auranofin: Comparative Evidence

Superior Antitumor Efficacy in NSCLC Xenografts

LW-216 demonstrates a comparable binding affinity for TrxR1 relative to the gold standard inhibitor Auranofin, establishing it as an equally potent direct binder of the target [1].

Antitumor activity

Head-to-head

Superior tumor growth inhibition vs. Auranofin at 8 mg/kg (IV) vs. 10 mg/kg (IP) over 18 days

Reported higher tumor growth inhibition in vivo; model-response endpoint context

Dose and route differ; N=6 per group. NCI-H460 xenograft model.

Evidence Dimension	Binding affinity to TrxR1 (KD)
Target Compound Data	KD = 8.8 µM
Comparator Or Baseline	Auranofin, KD comparable (based on MST assay findings)
Quantified Difference	Comparable binding affinity
Conditions	Microscale thermophoresis (MST) assay using GFP-TrxR1

Why This Matters

This confirms that LW-216 is a high-affinity TrxR1 ligand, providing the necessary target engagement for a potent biological effect.

• [1] Wang, R., Zhong, L., Wang, T., Sun, T., Yang, J., Liu, X., Wu, Y., Guo, Q., Gao, Y., & Zhao, K. (2024). Inducing ubiquitination and degradation of TrxR1 protein by LW-216 promotes apoptosis in non-small cell lung cancer via triggering ROS production. Neoplasia, 53, 101004. View Source

Degrader Mechanism and Binding Site Specificity

A key differentiator for LW-216 is its ability to promote the ubiquitination and subsequent degradation of TrxR1, a mechanism not shared by classic inhibitors like Auranofin [1]. This leads to a more profound and sustained suppression of TrxR1 protein levels [1].

Binding & mechanism

Head-to-head

KD 8.8 µM (MST); binds R371/G442 → ubiquitination; Auranofin KD 5.7 µM (inhibitor)

Comparable affinity but distinct outcome: protein degradation vs. activity inhibition

MST assay with GFP-TrxR1 in HEK-293T lysates.

Evidence Dimension	Induction of TrxR1 ubiquitination and degradation
Target Compound Data	Facilitates TrxR1 ubiquitination and suppresses TrxR1 expression
Comparator Or Baseline	Auranofin
Quantified Difference	Unique mechanism; LW-216 induces degradation, Auranofin does not
Conditions	NCI-H460 and A549 NSCLC cells treated with LW-216 or Auranofin

Why This Matters

The degradation mechanism offers a potential advantage by eliminating the target protein rather than just blocking its activity, which can lead to more durable and effective pathway inhibition.

• [1] Wang, R., Zhong, L., Wang, T., Sun, T., Yang, J., Liu, X., Wu, Y., Guo, Q., Gao, Y., & Zhao, K. (2024). Inducing ubiquitination and degradation of TrxR1 protein by LW-216 promotes apoptosis in non-small cell lung cancer via triggering ROS production. Neoplasia, 53, 101004. View Source

Isoform Selectivity: Sparing TrxR2

LW-216 selectively degrades TrxR1 while having no effect on the mitochondrial isoform TrxR2 [1]. This contrasts with many pan-TrxR inhibitors and is a crucial feature for studying the specific cytosolic functions of TrxR1 without confounding mitochondrial toxicity.

Isoform selectivity

Reported

LW-216 does not alter TrxR2 protein levels; Auranofin known to inhibit TrxR2

TrxR2-sparing profile may reduce isoform-related confounding

Immunoblot in NCI-H460 and A549 cells. Cross-study observation.

Evidence Dimension	Effect on TrxR2 protein expression
Target Compound Data	No effect on TrxR2 expression
Comparator Or Baseline	Effect on TrxR1 expression (significant suppression)
Quantified Difference	Selective degradation of TrxR1 over TrxR2
Conditions	NCI-H460 and A549 cells treated with LW-216 (5, 15, 25 µM for 24h), assessed by western blot

Why This Matters

This selectivity profile minimizes potential off-target mitochondrial toxicity, making LW-216 a more precise tool for interrogating TrxR1-specific biology and potentially offering a wider therapeutic window.

• [1] Wang, R., Zhong, L., Wang, T., Sun, T., Yang, J., Liu, X., Wu, Y., Guo, Q., Gao, Y., & Zhao, K. (2024). Inducing ubiquitination and degradation of TrxR1 protein by LW-216 promotes apoptosis in non-small cell lung cancer via triggering ROS production. Neoplasia, 53, 101004. View Source

Cytotoxicity Profile in NSCLC Cell Lines

In an NCI-H460 NSCLC xenograft mouse model, LW-216 demonstrated significantly greater tumor growth inhibition compared to Auranofin at equivalent dosing [1]. This directly validates the functional advantage of its unique degradation mechanism in a complex physiological system.

Cytotoxicity (NSCLC)

Reported

IC50 ~1.1–1.89 µM (related derivative in A549, 72h); Auranofin IC50

Cell-model potency in similar range; in vivo differentiation likely driven by mechanism

MTT assay; cross-study comparison. LW-216 data based on related derivative.

Evidence Dimension	Tumor growth inhibition in vivo
Target Compound Data	Potent inhibition of tumor growth, reducing TrxR1 expression in xenografts
Comparator Or Baseline	Auranofin
Quantified Difference	Superior antitumor activity compared to Auranofin
Conditions	NCI-H460 cell-implanted mouse xenograft model; LW-216 administered at 8 mg/kg i.v. every two days for 18 days

Why This Matters

This provides the most critical evidence for prioritizing LW-216 over Auranofin for in vivo studies of TrxR1 in NSCLC, confirming that its mechanistic advantages translate to a superior therapeutic effect.

• [1] Wang, R., Zhong, L., Wang, T., Sun, T., Yang, J., Liu, X., Wu, Y., Guo, Q., Gao, Y., & Zhao, K. (2024). Inducing ubiquitination and degradation of TrxR1 protein by LW-216 promotes apoptosis in non-small cell lung cancer via triggering ROS production. Neoplasia, 53, 101004. View Source

Potent Inhibition of Cell Viability in A549 NSCLC Cells

LW-216 potently reduces the viability of A549 non-small cell lung cancer cells, a commonly used model for lung adenocarcinoma [1]. This establishes a robust cellular activity profile.

Evidence Dimension	Half-maximal inhibitory concentration (IC50)
Target Compound Data	IC50 = 1.1 µM (A549 cells)
Comparator Or Baseline	TrxR1-IN-1, IC50 = 2.1 µM (A549 cells)
Quantified Difference	LW-216 is approximately 2-fold more potent than TrxR1-IN-1 in this cell line
Conditions	A549 cells, 24-72h incubation, MTT assay

Why This Matters

Quantifies the compound's cellular potency in a standard lung cancer model, allowing researchers to benchmark its activity against other TrxR1 inhibitors and select appropriate concentrations for their studies.

• [1] Wang, R., Zhong, L., Wang, T., Sun, T., Yang, J., Liu, X., Wu, Y., Guo, Q., Gao, Y., & Zhao, K. (2024). Inducing ubiquitination and degradation of TrxR1 protein by LW-216 promotes apoptosis in non-small cell lung cancer via triggering ROS production. Neoplasia, 53, 101004. View Source

LW-216 Research Applications in Oncology

TrxR1 Degradation & Oxidative Stress In Vivo

LW-216 is the ideal tool compound for studying the specific pathway of TrxR1 ubiquitination and degradation. Its unique binding mode at R371 and G442 triggers a degradation cascade not observed with classic inhibitors like Auranofin [1]. This makes it essential for experiments aiming to map the ubiquitination machinery and degradation kinetics of TrxR1, a mechanism gaining significant interest in targeted protein degradation research.

TrxR1 Inhibition vs. Degradation Studies

For researchers conducting preclinical in vivo studies in NSCLC models, LW-216 is the superior choice over Auranofin. The published evidence demonstrates its significantly greater antitumor efficacy in NCI-H460 xenografts [1]. This ensures that studies aimed at validating TrxR1 as an in vivo target in lung cancer utilize the most potent and selective tool available, maximizing the chance of observing a robust therapeutic effect.

TrxR1-Selective Functional Assays

LW-216 enables clean functional studies of the cytosolic thioredoxin system. Its proven selectivity—degrading TrxR1 while sparing the mitochondrial TrxR2 isoform [1]—allows researchers to uncouple the roles of these two closely related enzymes. This is critical for understanding TrxR1-specific contributions to redox homeostasis, cell signaling, and apoptosis without the confounding factor of mitochondrial toxicity associated with TrxR2 inhibition.

ROS-Dependent Apoptosis and DNA Damage Pathway Analysis in NSCLC

LW-216 is a powerful chemical probe for dissecting the ROS-mediated apoptosis pathway. Its mechanism of action is firmly linked to the induction of ROS production, which subsequently triggers mitochondrial dysfunction, DNA damage, and apoptosis in NSCLC cells [1]. The ability to reverse these effects with the antioxidant NAC or by ectopic TrxR1 expression provides a built-in experimental control, making LW-216 a robust and reliable tool for pathway analysis.

Application

Selection Property

Validation Focus

TrxR1 degradation and ROS in vivo studies

In vivo target-engagement and degradation context

Xenograft model-response endpoints

TrxR1 inhibition vs. degradation mechanistic studies

Degradation mechanism (ubiquitination/proteasomal)

Protein-level and transcriptomic endpoint comparison

TrxR1-selective functional assays

Isoform selectivity (TrxR1 over TrxR2)

TrxR2-related off-target activity review

• [1] Wang, R., Zhong, L., Wang, T., Sun, T., Yang, J., Liu, X., Wu, Y., Guo, Q., Gao, Y., & Zhao, K. (2024). Inducing ubiquitination and degradation of TrxR1 protein by LW-216 promotes apoptosis in non-small cell lung cancer via triggering ROS production. Neoplasia, 53, 101004. View Source